Cas no 531-95-3 ((-)-(S)-Equol)

(-)-(S)-Equol Properties

Names and Identifiers

• (S)-3-(4-Hydroxyphenyl)chroman-7-ol
• (S)-3,4-Dihydro-3-(4-hydroxyphenyl)-2H-1-benzopyran-7-ol
• (S)-Equol
• 3,4-Dihydro-3-(4-hydroxyphenyl)-2H-1-benzopyran-7-ol
• Equol
• (3S)-3,4-Dihydro-3-(4-hydroxyphenyl)-2H-1-benzopyran-7-ol
• 4',7-DIHYDROXYISOFLAVAN
• 4',7-ISOFLAVANDIOL
• 7,4'-ISOFLAVANDIOL
• R,S-EQUOL
• (S)-(–)-4′,7-isoflavandiol
• (-)-(S)-Equol
• (-)-Equol
• S-Equol
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(4-hydroxyphenyl)-, (3S)-
• 2T6D2HPX7Q
• (3S)-3-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
• (S)-(-)-4',7-Isoflavandiol
• (3S)-3-(4-hydroxyphenyl)chroman-7-ol
• 7,4'-dihydroxyisoflavan
• 3,4-Dihydro
• +Expand

• MDL： MFCD00200962
• InChIKey： ADFCQWZHKCXPAJ-GFCCVEGCSA-N
• Inchi： 1S/C15H14O3/c16-13-4-1-10(2-5-13)12-7-11-3-6-14(17)8-15(11)18-9-12/h1-6,8,12,16-17H,7,9H2/t12-/m1/s1
• SMILES： O1C2C([H])=C(C([H])=C([H])C=2C([H])([H])[C@@]([H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])C1([H])[H])O[H]

Computed Properties

• Exact Mass: 242.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 242.094294304 g/mol
• Heavy Atom Count: 18
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 49.7
• Molecular Weight: 242.27

Experimental Properties

• LogP: 2.81650
• PSA: 49.69000
• Refractive Index: 1.5557 (estimate)
• Boiling Point: 441.7℃ at 760 mmHg
• Melting Point: 189-190°C
• Solubility: 72.3 mg/L @ 25 °C (est)
• Color/Form: Powder
• Specific Rotation: D -21.5°
• Density: 1.1914 (rough estimate)

(-)-(S)-Equol Security Information

• RTECS：DJ2887080
• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning
• FLUKA BRAND F CODES：3-10

(-)-(S)-Equol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates